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Compound of Interest

Compound Name: 2-Pentanethiol

Cat. No.: B1584482 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Pentanethiol (CAS 2084-19-7),

a versatile organosulfur compound. This document details its chemical and physical properties,

outlines experimental protocols for its synthesis and purification, discusses its various

applications, and provides essential safety information. Furthermore, it explores the olfactory

signaling pathway associated with thiols.

Chemical and Physical Properties
2-Pentanethiol, also known as sec-amyl mercaptan, is a colorless liquid with a characteristic

strong, unpleasant odor.[1] It is an organic compound belonging to the thiol class, distinguished

by the presence of a sulfhydryl (-SH) group.[1] While soluble in organic solvents, it has limited

solubility in water.[1]

Table 1: Chemical Identification of 2-Pentanethiol
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Identifier Value

CAS Number 2084-19-7[1][2][3][4][5][6][7][8]

Molecular Formula C5H12S[1][2][4][5][6][7][8][9]

Molecular Weight 104.21 g/mol [2][4][5][6]

IUPAC Name pentane-2-thiol[7][9]

Synonyms
1-Methylbutanethiol, 2-Mercaptopentane, sec-

Amyl mercaptan[1][2][3][7]

EINECS Number 218-224-4[2]

Table 2: Physical Properties of 2-Pentanethiol

Property Value

Appearance Colorless liquid[1][3]

Odor Strong, sulfurous, gassy, unpleasant[1][2][3]

Melting Point -168.95 °C[2][4]

Boiling Point 101 °C (lit.)[2][4][5]

Flash Point 80 °F (26.7 °C)[2][4]

Density 0.827 g/mL at 25 °C (lit.)[2][4][5]

Vapor Pressure 23.2 mmHg at 25°C[2][4]

Refractive Index n20/D 1.4410 (lit.)[2][4][5][6]

pKa 10.96 ± 0.10 (Predicted)[2][3]

Solubility Slightly soluble in water; soluble in alcohol[3][9]

Experimental Protocols
Synthesis of 2-Pentanethiol from 2-Bromopentane
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A common laboratory-scale synthesis of 2-Pentanethiol involves the nucleophilic substitution

of 2-bromopentane with a hydrosulfide salt.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve sodium hydrosulfide (NaSH) in a suitable solvent such as ethanol.

Addition of Alkyl Halide: Slowly add 2-bromopentane to the stirred solution of sodium

hydrosulfide.

Reaction: Heat the reaction mixture to reflux for several hours to ensure the completion of

the reaction.

Work-up: After cooling the reaction mixture to room temperature, pour it into water and

extract with an organic solvent like diethyl ether.

Purification: Wash the organic layer with brine, dry it over anhydrous magnesium sulfate, and

remove the solvent under reduced pressure. The crude 2-Pentanethiol can be further

purified by fractional distillation.

Synthesis Workflow

Dissolve NaSH in Ethanol Add 2-Bromopentane Heat to Reflux Aqueous Work-up & Extraction Fractional Distillation

Click to download full resolution via product page

Synthesis of 2-Pentanethiol from 2-Bromopentane

Purification by Fractional Distillation
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Due to its relatively low boiling point, fractional distillation is an effective method for purifying 2-
Pentanethiol from less volatile impurities.

Methodology:

Apparatus Setup: Assemble a fractional distillation apparatus with a heating mantle, a

distillation flask containing the crude 2-Pentanethiol and boiling chips, a fractionating

column, a condenser, and a collection flask.

Distillation: Gently heat the distillation flask. The temperature at the head of the column

should be monitored closely.

Fraction Collection: Collect the fraction that distills at or near the boiling point of 2-
Pentanethiol (101 °C). Discard any initial lower-boiling fractions and any higher-boiling

residue.

Applications
2-Pentanethiol has a range of applications across various industries, primarily driven by its

distinct organoleptic properties and its reactivity as a chemical intermediate.

Flavor and Fragrance Industry: It is used as a flavoring agent in food products to impart

sulfurous, coffee, and bacon-like notes.[2] Its aroma profile, described as sulfurous, ripe, and

fruity with roasted nuances, also makes it a component in fragrances.[2]

Chemical Synthesis: 2-Pentanethiol serves as a starting material or intermediate in the

synthesis of other organic compounds, including pharmaceuticals and agrochemicals.[1][10]

Industrial Odorant: Due to its strong and distinct smell, it can be used as an odorant for

natural gas to aid in leak detection.[9][11]

Analytical Chemistry: Its well-defined aroma and taste characteristics allow for its use as a

reference compound in the development and calibration of analytical instruments.[2]

Safety and Handling
2-Pentanethiol is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated area, away from ignition sources.[3][12] It is irritating to the
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eyes, skin, and respiratory system.[3][12]

Table 3: GHS Hazard Information for 2-Pentanethiol

Hazard Class Hazard Statement

Flammable liquids (Category 2) H225: Highly flammable liquid and vapor[7]

Skin irritation (Category 2) H315: Causes skin irritation[7]

Eye irritation (Category 2) H319: Causes serious eye irritation[7]

Specific target organ toxicity — single exposure

(Category 3), Respiratory tract irritation
H335: May cause respiratory irritation[7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles.

Hand Protection: Compatible chemical-resistant gloves.

Respiratory Protection: Use a government-approved respirator if working in areas with poor

ventilation.

First Aid Measures:

In case of eye contact: Immediately flush with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If swallowed: Do NOT induce vomiting. Rinse mouth with water.

Signaling Pathway: Olfactory Perception of Thiols
The perception of the odor of thiols like 2-Pentanethiol is a complex biological process initiated

by the interaction of the odorant molecule with olfactory receptors (ORs) in the nasal cavity.
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The binding of a thiol to a specific OR, a G-protein coupled receptor, triggers a conformational

change in the receptor. This activates a cascade of intracellular events, leading to the

generation of an electrical signal that is transmitted to the brain and perceived as a specific

smell. Recent studies suggest that metal ions, such as copper, may play a crucial role in the

detection of sulfur-containing odorants by certain olfactory receptors.[1]

Olfactory Signaling Pathway for Thiols
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Simplified Olfactory Signal Transduction Cascade

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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